Cas no 36043-57-9 (1H-Isoindole-1,3(2H)-dione,2-decyl-)

• Product name: 1H-Isoindole-1,3(2H)-dione,2-decyl-
• CAS No: 36043-57-9
• MF: C₁₈H₂₅NO₂
• MW: 287.3966
• CID: 304634
• PubChem ID: 13584428

1H-Isoindole-1,3(2H)-dione,2-decyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-decyl-
• 2-decylisoindole-1,3-dione
• N-DECYLPHTHALIMIDE
• N-decyl-phthalimide
• CS-0161411
• CHEMBL2017486
• MFCD08062437
• SCHEMBL8862943
• 36043-57-9
• 2-decyl-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID60544374
• E74563
• 2-Decylisoindoline-1,3-dione
• BS-45374
• 2-Decyl-1H-isoindole-1,3(2H)-dione

• Inchi： InChI=1S/C18H25NO2/c1-2-3-4-5-6-7-8-11-14-19-17(20)15-12-9-10-13-16(15)18(19)21/h9-10,12-13H,2-8,11,14H2,1H3
• InChI Key： HJPUPXDCUZMNME-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 287.18900
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 6

Experimental Properties

• Density: 1.055
• Boiling Point: 397.5 °C at 760 mmHg
• Flash Point: 155.9 °C
• PSA: 37.38000
• LogP: 4.36120

1H-Isoindole-1,3(2H)-dione,2-decyl- Security Information

1H-Isoindole-1,3(2H)-dione,2-decyl- Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione,2-decyl-

Latest Research Insights on 1H-Isoindole-1,3(2H)-dione,2-decyl- (CAS: 36043-57-9) in Chemical Biology and Pharmaceutical Applications

The compound 1H-Isoindole-1,3(2H)-dione,2-decyl- (CAS: 36043-57-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, showing promising activity against several cancer-related protein kinases. The decyl side chain at position 2 appears to contribute significantly to membrane permeability and target binding affinity, making it particularly interesting for drug design.

In terms of synthesis, advancements have been made in the production of 1H-Isoindole-1,3(2H)-dione,2-decyl- with improved yield and purity. A novel catalytic method published in Organic Letters (2024) describes a palladium-catalyzed approach that reduces byproduct formation while maintaining the integrity of the decyl substituent. This development is particularly relevant for scaling up production for preclinical studies.

Pharmacological investigations have revealed interesting properties of this compound. Research published in Bioorganic & Medicinal Chemistry (2023) demonstrated its ability to modulate inflammatory pathways, suggesting potential applications in autoimmune diseases. The study identified specific interactions with the NLRP3 inflammasome, with the decyl chain playing a crucial role in membrane localization and target engagement.

From a drug delivery perspective, the amphiphilic nature of 1H-Isoindole-1,3(2H)-dione,2-decyl- has been exploited in nanoparticle formulations. A 2024 study in the International Journal of Pharmaceutics reported its use as a structural component in self-assembling drug delivery systems, where it contributes to both stability and controlled release properties.

Toxicological assessments of this compound have progressed significantly. Recent in vitro and in vivo studies indicate a favorable safety profile at therapeutic concentrations, with hepatotoxicity only observed at doses significantly above the projected therapeutic window. These findings support further development of this compound as a potential drug candidate.

Looking forward, several research groups are exploring structural derivatives of 1H-Isoindole-1,3(2H)-dione,2-decyl- to optimize pharmacological properties. Computational modeling studies predict that modifications to the isoindole core while maintaining the decyl chain could yield compounds with improved target specificity and pharmacokinetic profiles.

In conclusion, 1H-Isoindole-1,3(2H)-dione,2-decyl- (CAS: 36043-57-9) represents a promising chemical entity with multiple potential therapeutic applications. The convergence of synthetic chemistry advancements, biological activity studies, and formulation research positions this compound as an important focus area for future pharmaceutical development.